![molecular formula C20H17BrN2OS2 B2776485 3-(4-bromophenyl)-2-((2-methylbenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one CAS No. 687566-84-3](/img/structure/B2776485.png)
3-(4-bromophenyl)-2-((2-methylbenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-bromophenyl)-2-((2-methylbenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C20H17BrN2OS2 and its molecular weight is 445.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitumor Activity
- Compounds derived from thieno[3,2-d]pyrimidine have shown potent anticancer activity against human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma. These compounds have been compared favorably with doxorubicin, a well-known anticancer drug (Hafez & El-Gazzar, 2017).
Antimicrobial Properties
- Some thieno[3,2-d]pyrimidine derivatives have been investigated for their antimicrobial activities. These compounds have been incorporated into polyurethane varnish and printing ink paste, exhibiting significant antimicrobial effects (El‐Wahab et al., 2015).
Anti-HIV-1 Activity
- Derivatives of pyrimidin-4(3H)-one, including thio derivatives, have been synthesized and evaluated for their activity against the human immunodeficiency virus (HIV-1). Some compounds demonstrated virus-inhibiting properties in vitro (Novikov et al., 2004).
Synthesis and Characterization
- Various thieno[3,2-d]pyrimidine derivatives have been synthesized, highlighting the versatility of these compounds in chemical synthesis. These include exploring different substituents and studying their physicochemical properties (Zadorozhny et al., 2010).
Anticonvulsant Activity
- Some 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3H)-one derivatives were synthesized and screened for anticonvulsant activity. This study revealed a structure-activity relationship that could be beneficial in developing new anticonvulsant drugs (Severina et al., 2019).
Dual Inhibitory Action
- Certain thieno[2,3-d]pyrimidine antifolates have shown potent dual inhibitory action against thymidylate synthase and dihydrofolate reductase. This dual action suggests potential applications in cancer therapy (Gangjee et al., 2008).
Antioxidant Properties
- Pyrimidine derivatives have been synthesized and evaluated for their antioxidant properties, showcasing their potential use in various therapeutic applications (Akbas et al., 2018).
properties
IUPAC Name |
3-(4-bromophenyl)-2-[(2-methylphenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17BrN2OS2/c1-13-4-2-3-5-14(13)12-26-20-22-17-10-11-25-18(17)19(24)23(20)16-8-6-15(21)7-9-16/h2-9H,10-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTJTZGANTFGOMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)Br)SCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17BrN2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.